Cas no 77382-85-5 (Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]-)

Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]- structure
77382-85-5 structure
Product Name:Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]-
CAS No:77382-85-5
MF:C7H12N2O5
MW:204.180582046509
CID:578663
PubChem ID:190037
Update Time:2025-04-19

Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]-
    • 4-[2-carboxyethyl(nitroso)amino]butanoic acid
    • Butanoic acid, 4-((2-carboxyethyl)nitrosoamino)-
    • DTXSID40998598
    • 4-[(2-CARBOXYETHYL)(NITROSO)AMINO]BUTANOIC ACID
    • 77382-85-5
    • Inchi: 1S/C7H12N2O5/c10-6(11)2-1-4-9(8-14)5-3-7(12)13/h1-5H2,(H,10,11)(H,12,13)
    • InChI Key: LSZXIJLDXMMICW-UHFFFAOYSA-N
    • SMILES: OC(CCCN(CCC(=O)O)N=O)=O

Computed Properties

  • Exact Mass: 204.07466
  • Monoisotopic Mass: 204.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.27
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